Cas no 117928-94-6 (GLYX-13)

• Product Name: GLYX-13
• CAS No: 117928-94-6
• MF: C₁₈H₃₁N₅O₆
• MW: 413.468644380569
• CID: 1207092
• PubChem ID: 14539800
• Update Time: 2025-04-20

GLYX-13 Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[(2S)-1-[(2S,3R)-2-amino-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]-N-[(2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl]pyrrolidine-2-carboxamide
• GLYX-13 peptide
• SureCN1668190
• TPPT-amide
• GLYX-13
• threonylprolylprolylthreoninamide
• UNII-6A1X56B95E
• GLYX 13
• GLYX 13
• GLYX-13 trifluoroacetate
• RAPASTINEL
• L-Threonyl-L-prolyl-L-prolyl-L-threoninamide trifluoroacetate
• Thr-Pro-Pro-Thr-NH2
• Thr-Pro-Pro-Thr-NH2 trifluoroacetate TPPT-amide trifluoroacetate
• L-Threonyl-L-prolyl-L-prolyl-L-threoninamide
• GIYX-13
• GLYX13(Rapastinel)
• TPPT-amide trifluoroacetate
• GLYX-13 trifluoroacetate,Rapastinel
• Thr-Pro-Pro-Thr-NH2 trifluoroacetate
• L-ThreoninaMide, L-threonyl-L-prolyl-L-prolyl-
• GLYX13
• 6A1X56B95E
• (S)-N-((2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl)-1-((S)-1-((2S,3R)-2-amino-3-hydroxybutanoyl)pyrrolidine-2-carbonyl)pyrrolidine-2-carboxamide
• Rapastinel [USAN:INN]
• GLYX13;Rapastinel
• L-Threonyl-L-prolyl-L-prolyl-L-threoninamide trifluoroacetate; Thr-Pro-Pro-Thr-NH2 trifluoroaceta
• AKOS024457610
• BRD-K02206208-001-01-4
• MFCD20527320
• DTXSID501030481
• Q5513673
• RAPASTINEL [USAN]
• s6907
• NCGC00485669-01
• CHEMBL3544917
• NS00072942
• L-Threonyl-L-prolyl-L-prolyl-L-threoninamide trifluoroacetate; Thr-Pro-Pro-Thr-NH2 trifluoroacetate
• EX-A794
• SCHEMBL1668190
• RAPASTINEL [INN]
• DB11801
• 117928-94-6
• HY-16728
• MFCD12912477
• AS-55920
• Rapastinelum
• Rapastinel (GLYX-13)
• Rapastinel(GLYX-13)?
• CS-5507
• AC-32874
• GIBQQARAXHVEGD-BSOLPCOYSA-N
• (S)-1-(L-threonyl-L-prolyl)-N-((2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl)pyrrolidine-2-carboxamide
• RAPASTINEL [WHO-DD]
• (2S,3R)-2-{[(2S)-1-[(2S)-1-[(2S,3R)-2-amino-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]pyrrolidin-2-yl]formamido}-3-hydroxybutanamide
• (2S,3R)-2-(((2S)-1-((2S)-1-((2S,3R)-2-amino-3-hydroxybutanoyl)pyrrolidine-2-carbonyl)pyrrolidin-2-yl)formamido)-3-hydroxybutanamide

• Inchi： 1S/C18H31N5O6/c1-9(24)13(19)18(29)23-8-4-6-12(23)17(28)22-7-3-5-11(22)16(27)21-14(10(2)25)15(20)26/h9-14,24-25H,3-8,19H2,1-2H3,(H2,20,26)(H,21,27)/t9-,10-,11+,12+,13+,14+/m1/s1
• InChI Key： GIBQQARAXHVEGD-BSOLPCOYSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H]([C@@H](C)O)N)=O)N1CCC[C@H]1C(N[C@H](C(N)=O)[C@@H](C)O)=O

Computed Properties

• Exact Mass: 413.22700
• Monoisotopic Mass: 413.22743373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179
• XLogP3: -2.8

Experimental Properties

• Color/Form: No data available
• Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 844.2±65.0 °C at 760 mmHg
• Flash Point: 464.4±34.3 °C
• Solubility: Soluble (140 g/l) (25 º C),
• PSA: 179.29000
• LogP: -1.30530

GLYX-13 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month